Cas no 2137516-41-5 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-4-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-4-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid
• CAS No: 2137516-41-5
• MF: C₂₂H₁₈F₃N₃O₄
• MW: 445.3912358284
• CID: 6411772
• PubChem ID: 165497146
• Update Time: 2025-11-01

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-4-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-4-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid
• 2137516-41-5
• EN300-1141307
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[4-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid

• Inchi： 1S/C22H18F3N3O4/c23-22(24,25)13-9-26-28(10-13)11-19(20(29)30)27-21(31)32-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-10,18-19H,11-12H2,(H,27,31)(H,29,30)
• InChI Key： QJJXGQQNYCZIRT-UHFFFAOYSA-N
• SMILES： FC(C1C=NN(C=1)CC(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(F)F

Computed Properties

• Exact Mass: 445.12494055g/mol
• Monoisotopic Mass: 445.12494055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-4-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid

Introduction to 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-4-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic Acid (CAS No. 2137516-41-5)

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-4-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid, with the CAS number 2137516-41-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural features of this molecule, particularly its fluorenylmethoxycarbonyl and pyrazole moieties, contribute to its unique chemical properties and potential therapeutic applications.

The fluorenylmethoxycarbonyl (Fmoc) group is a common protecting group in peptide synthesis, known for its stability and ease of removal under mild conditions. In the context of this compound, the Fmoc moiety is attached to an amino group, suggesting potential applications in the synthesis of peptidomimetics or other bioactive molecules. The presence of the Fmoc group also enhances the solubility and stability of the compound, making it more amenable to various chemical reactions and manipulations.

The core structure of this compound is based on a pyrazole scaffold, which is a heterocyclic compound with a five-membered ring containing two nitrogen atoms. Pyrazoles are well-known for their diverse biological activities, including antiviral, anti-inflammatory, and anticancer properties. The specific substitution pattern in this compound, featuring a trifluoromethyl group at the 4-position of the pyrazole ring, further modulates its biological activity. The trifluoromethyl group is a common pharmacophore that enhances lipophilicity and metabolic stability, often leading to improved drug-like properties.

The carboxylic acid functionality at the 3-position of the pyrazolylpropanoic acid moiety provides an additional site for chemical modification. This carboxylic acid can be used for further derivatization, such as esterification or amidation, to create more complex molecules with tailored biological activities. The overall structure of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-4-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid thus presents a versatile platform for drug discovery and development.

In recent years, there has been growing interest in the development of novel compounds based on pyrazole scaffolds due to their broad spectrum of biological activities. Several studies have demonstrated the efficacy of pyrazole derivatives in preclinical models of various diseases. For instance, research has shown that certain pyrazole-based compounds exhibit potent antitumor activity by inhibiting key signaling pathways involved in cancer cell proliferation and survival. The presence of the trifluoromethyl group in this compound may enhance its ability to interact with biological targets, thereby improving its therapeutic efficacy.

The synthesis of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-4-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the Fmoc group requires protective strategies to prevent unwanted side reactions. Additionally, the installation of the trifluoromethyl group necessitates specialized synthetic methodologies to achieve high regioselectivity and functional group tolerance.

The potential applications of this compound extend beyond its use as a building block for more complex molecules. It may also serve as a lead compound for further optimization through structure-based drug design approaches. High-throughput screening (HTS) and virtual screening techniques can be employed to identify potential binding partners and assess the biological activity of this compound. These studies can provide valuable insights into its mechanism of action and potential therapeutic applications.

The chemical properties of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-4-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid make it an attractive candidate for further investigation in medicinal chemistry. Its unique structural features, combined with its promising biological activities, position it as a valuable asset in the quest for novel therapeutic agents. As research in this field continues to evolve, it is likely that new applications and derivatives will be discovered, further expanding its utility in pharmaceutical research and development.